Cas no 163419-33-8 (Cyclopent[ef]imidazo[4,5,1-jk][1,4]benzodiazepine(9CI))

• Product Name: Cyclopent[ef]imidazo[4,5,1-jk][1,4]benzodiazepine(9CI)
• CAS No: 163419-33-8
• MF: C₁₂H₇N₃
• MW: 193.204081773758
• CID: 110222
• PubChem ID: 45078033
• Update Time: 2025-04-18

Cyclopent[ef]imidazo[4,5,1-jk][1,4]benzodiazepine(9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopent[ef]imidazo[4,5,1-jk][1,4]benzodiazepine(9CI)
• CTK0H0879
• Cyclopent[ef]imidazo[4,5,1-jk][1,4]benzodiazepine (9CI)
• 5,6A,9-triazacyclohepta[jkl]-as-indacene
• DTXSID00663437
• Cyclopenta[ef]imidazo[4,5,1-jk][1,4]benzodiazepine
• 163419-33-8

• Inchi： 1S/C12H7N3/c1-3-9-11-8(1)2-4-10-12(11)15(7-14-10)6-5-13-9/h1-7H
• InChI Key： OHTRKKQVVLQKIX-UHFFFAOYSA-N
• SMILES： N12C=CN=C3C=CC4C=CC(=C1C=43)N=C2

Computed Properties

• Exact Mass: 193.06411
• Monoisotopic Mass: 193.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19